Cas no 2703779-22-8 (5-bromo-4-methoxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione)

• Product Name: 5-bromo-4-methoxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione
• CAS No: 2703779-22-8
• MF: C₉H₉BrO₃S
• MW: 277.134960889816
• MDL: MFCD34550600
• CID: 5627509
• PubChem ID: 165940914
• Update Time: 2025-10-24

5-bromo-4-methoxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methoxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione

• MDL： MFCD34550600
• Inchi： 1S/C9H9BrO3S/c1-13-9-6-4-5-14(11,12)8(6)3-2-7(9)10/h2-3H,4-5H2,1H3
• InChI Key： YHTGTAVTFLZMCO-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C2S(=O)(=O)CCC=12)Br)C

Experimental Properties

• Density: 1.676±0.06 g/cm3(Predicted)
• Boiling Point: 448.3±45.0 °C(Predicted)

Additional information on 5-bromo-4-methoxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione

Comprehensive Overview of 5-Bromo-4-methoxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 2703779-22-8)

The compound 5-bromo-4-methoxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione (CAS No. 2703779-22-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This benzothiophene derivative is characterized by its unique bromo and methoxy functional groups, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of novel small-molecule inhibitors and heterocyclic compounds.

In recent years, the demand for highly functionalized benzothiophenes has surged due to their role in modulating biological pathways. The presence of the sulfone moiety in 5-bromo-4-methoxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione enhances its stability and bioavailability, making it a candidate for medicinal chemistry applications. This aligns with the growing trend of targeting sulfur-containing heterocycles in oncology and inflammation research, as highlighted in recent publications.

The synthetic routes for CAS No. 2703779-22-8 often involve palladium-catalyzed cross-coupling or electrophilic aromatic substitution reactions, which are topics of high interest in organic synthesis forums. Its crystalline structure and solubility profile have also been investigated for formulation development, addressing common challenges in drug delivery systems. These aspects resonate with current searches for "improving API solubility" and "advanced heterocyclic scaffolds."

From an industrial perspective, 5-bromo-4-methoxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione is often discussed alongside green chemistry principles. Innovations in catalyst recycling and waste reduction during its synthesis are frequently queried in sustainable chemistry databases. This reflects the broader shift toward environmentally friendly synthetic protocols, a hot topic in 2024.

Analytical characterization of this compound typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography, techniques commonly searched by quality control professionals. Its spectral data (e.g., λ_max at 280 nm) is valuable for method validation in regulatory submissions, linking to trending queries about "ICH Q2 compliance."

In material science, the π-conjugated system of benzothiophene-1,1-dione derivatives has been explored for organic semiconductors. This intersects with the booming interest in flexible electronics and OPV materials, as seen in patent filings and academic citations. The electron-withdrawing nature of the sulfone group further enables tuning of HOMO-LUMO levels, a key parameter in molecular design discussions.

Safety assessments of 2703779-22-8 emphasize its non-mutagenic profile in standard Ames tests, a detail often sought by toxicology researchers. Such data supports its inclusion in preclinical studies, aligning with FDA guidelines on IND-enabling chemistry—a frequently searched regulatory topic.

Market analysts note rising procurement of brominated heterocycles like this compound, driven by pharmaceutical pipelines targeting kinase modulation. This correlates with search trends for "JAK/STAT inhibitors" and "BTK inhibitor intermediates," underscoring its commercial relevance.

Future research directions may explore biocatalytic approaches to synthesize 5-bromo-4-methoxy-2,3-dihydro-1lambda6-benzothiophene-1,1-dione, responding to the demand for enzymatic halogenation methods. Such innovations would address both atom economy concerns and the need for stereoselective transformations—topics dominating recent ACS symposiums.